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Compound of Interest

3-Fluoro-5-methylphenylacetic
Compound Name: d
aci

Cat. No.: B1303433

For immediate reference, treat 3-Fluoro-5-methylphenylacetic acid as a halogenated organic
acid waste. Do not dispose of this chemical down the drain or in regular trash. All disposal
procedures must comply with local, state, and federal regulations. Consult your institution's
Environmental Health and Safety (EHS) office for specific guidance.

This guide provides essential safety and logistical information for the proper disposal of 3-
Fluoro-5-methylphenylacetic acid in a laboratory setting. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and environmental responsibility.

Hazard Identification and Safety Precautions

Based on safety data for 3-Fluoro-5-methylphenylacetic acid (CAS No. 518070-22-9) and
similar chemical structures, the primary hazards are summarized below. Always refer to the
specific Safety Data Sheet (SDS) for the most accurate and detailed information.

Personal Protective Equipment (PPE) is mandatory when handling this compound:
o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

» Body Protection: A lab coat and closed-toe shoes are required.
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» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or vapors.

: _ E

Property Value

CAS Number 518070-22-9

Molecular Formula CoHoFO2

Appearance Solid

Primary Hazards Skin Irritant, Eye Irritant, Respiratory Irritant
Disposal Category Halogenated Organic Waste

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of 3-
Fluoro-5-methylphenylacetic acid waste.

1. Waste Segregation:

e Do not mix 3-Fluoro-5-methylphenylacetic acid with other waste streams unless explicitly
permitted by your EHS office.

e As a fluorinated compound, it must be disposed of as halogenated organic waste[1][2][3].

o Keep it separate from non-halogenated solvents, aqueous waste, and incompatible
chemicals (e.g., strong bases or oxidizing agents).

2. Waste Collection:

o Use a designated, compatible, and properly sealed waste container. The container should be
made of a material that will not react with the acid.

e The container must be in good condition, with no leaks or cracks[4].
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o Perform all transfers of the chemical waste inside a certified chemical fume hood to minimize
exposure.

3. Labeling:
o Clearly label the waste container with the words "Hazardous Waste"[4][5].

e The label must include the full chemical name: "3-Fluoro-5-methylphenylacetic acid". Do
not use abbreviations or chemical formulas[4].

« Indicate the approximate quantity or concentration of the waste.
 Include the date when the waste was first added to the container.
4. Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

e Ensure secondary containment is used to prevent spills.
o Store away from incompatible materials.
5. Disposal:

» Arrange for the collection of the hazardous waste through your institution's EHS office or a
licensed chemical waste disposal contractor[6].

» Follow all institutional procedures for waste pickup requests.
Empty Container Disposal:

o Empty containers that held 3-Fluoro-5-methylphenylacetic acid must be triple-rinsed with
a suitable solvent[4][7].

e The rinsate must be collected and disposed of as hazardous waste[4][7].
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 After triple-rinsing, the container may be disposed of in the regular trash or recycled,
depending on institutional policies. Deface the original label before disposal.

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process for the proper disposal of 3-
Fluoro-5-methylphenylacetic acid.
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Consult Safety Data Sheet (SDS)
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Caption: Workflow for the proper disposal of 3-Fluoro-5-methylphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bucknell.edu [bucknell.edu]

2. braun.matse.illinois.edu [braun.matse.illinois.edu]

3. Chimactiv - Interactive numerical educational resources for the analysis of complex media
[chimactiv.agroparistech.fr]

e 4. campussafety.lehigh.edu [campussafety.lehigh.edu]

e 5. benchchem.com [benchchem.com]

e 6. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
e 7. rtong.people.ust.hk [rtong.people.ust.hk]

 To cite this document: BenchChem. [Proper Disposal Procedures for 3-Fluoro-5-
methylphenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

